Cas no 2227824-20-4 (methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227824-20-4
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6362336
• PubChem ID: 165680279
• Update Time: 2025-06-07

methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate
• EN300-1927350
• 2227824-20-4

• Inchi： 1S/C10H11BrO4/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,8,12-13H,5H2,1H3/t8-/m0/s1
• InChI Key： UTVZNOVFMIDDSV-QMMMGPOBSA-N
• SMILES： BrC1=CC=CC(=C1[C@H](CC(=O)OC)O)O

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate

Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227824-20-4): A Comprehensive Overview

Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate, identified by its CAS number 2227824-20-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and therapeutic interventions. The detailed exploration of this compound not only highlights its chemical properties but also delves into the latest research findings that underscore its importance in modern medicinal chemistry.

The chemical structure of Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate consists of a propanoate ester moiety linked to a chiral center, specifically at the 3-position, which imparts stereoselectivity to the molecule. This stereochemical feature is crucial in pharmaceutical applications, as it can significantly influence the biological activity and pharmacokinetic behavior of the compound. The presence of both a bromine atom and a hydroxyl group on the aromatic ring further enhances the compound's reactivity, making it a versatile intermediate in synthetic chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally diverse compounds in the development of novel therapeutics. Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate has been investigated for its potential role in various biological pathways, particularly those involving inflammation and oxidative stress. Studies have demonstrated that this compound exhibits inhibitory effects on key enzymes implicated in these pathways, such as COX-2 and LOX. These findings suggest that Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate could serve as a valuable scaffold for designing new anti-inflammatory and antioxidant agents.

In addition to its pharmacological potential, Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate has been explored in the context of drug delivery systems. The propanoate ester group provides a site for modifications that can enhance solubility and bioavailability, critical factors for effective drug administration. Researchers have experimented with various prodrug strategies to improve the delivery of this compound, including lipid-based nanoparticles and polymeric micelles. These approaches have shown promise in preclinical studies, demonstrating improved pharmacokinetic profiles and targeted delivery to specific tissues.

The synthesis of Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. The stereochemical integrity of the chiral center is maintained through careful selection of catalysts and ligands, ensuring that the desired enantiomer is obtained with minimal racemization. Advances in asymmetric synthesis techniques have enabled more efficient and scalable production methods for this compound, making it more accessible for further research and development.

From a regulatory perspective, Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate must comply with Good Manufacturing Practices (GMP) to ensure quality and consistency in its production. Documentation of synthetic pathways, impurity profiles, and stability data are essential for regulatory submissions. The compound's safety profile has been evaluated through toxicological studies, which have assessed acute and chronic toxicity as well as potential side effects. These studies are critical for determining appropriate dosing regimens and minimizing risks associated with its use.

The future directions for research on Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate include further exploration of its mechanism of action and identification of novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced efficacy and reduced side effects. Additionally, computational modeling techniques are being employed to predict the interactions between this compound and biological targets, providing insights into its potential pharmacological effects.

In conclusion, Methyl (3S)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, applications, and regulatory considerations underscore its importance as a tool for developing new therapeutic agents. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly vital role in addressing various medical challenges.